Cas no 189333-49-1 (3-Benzyl-3,9-diazaspiro[5.5]undecane)

• Product Name: 3-Benzyl-3,9-diazaspiro[5.5]undecane
• CAS No: 189333-49-1
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• MDL: MFCD11035940
• CID: 115620
• PubChem ID: 419533
• Update Time: 2025-05-19

3-Benzyl-3,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-3,9-diazaspiro[5.5]undecane
• 3,9-Diazaspiro[5.5]undecane,3-(phenylmethyl)-
• 3-BENZYL-3,9-DIAZA-SPIRO[5.5]UNDECANE
• AM811
• RW3853
• 3-benzyl-3,9-diazaspiro[5.5]undecane dihydrochloride
• 3,9-Diazaspiro[5.5]undecane,3-(phenylMethyl)- hydrochloride
• 3,9-Diazaspiro[5.5]undecane, 3-(phenylmethyl)-
• 3-Benzyl-3,9-diazasprio[5,5undecane dihydrochloride
• P16556
• MB09031
• EN300-72379
• 9-benzyl-3,9-diazaspiro[5.5]undecane
• 189333-49-1
• SY027028
• CHEMBL1552680
• NCGC00010916
• DKRVXLMWXJFVEJ-UHFFFAOYSA-N
• MFCD11035940
• DTXSID90329333
• PCOP-303431
• CS-0000427
• AC-30836
• A850572
• AKOS012210641
• AS-53478
• J-511755
• 3-ben3-Benzyl-3,9-diazaspiro[5.5]undecanezyl-3,9-diazaspiro[5.5]undecane
• SCHEMBL4017996
• 3-phenylmethyl-3,9-diazaspiro[5.5]undecane

• MDL： MFCD11035940
• Inchi： 1S/C16H24N2/c1-2-4-15(5-3-1)14-18-12-8-16(9-13-18)6-10-17-11-7-16/h1-5,17H,6-14H2
• InChI Key： DKRVXLMWXJFVEJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC2(CCNCC2)CC1

Computed Properties

• Exact Mass: 244.19400
• Monoisotopic Mass: 244.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 1.05
• Boiling Point: 357.7°C at 760 mmHg
• Flash Point: 136°C
• Refractive Index: 1.576
• PSA: 15.27000
• LogP: 2.91890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-Benzyl-3,9-diazaspiro[5.5]undecane

Research Brief on 3-Benzyl-3,9-diazaspiro[5.5]undecane (CAS: 189333-49-1) in Chemical Biology and Pharmaceutical Applications

3-Benzyl-3,9-diazaspiro[5.5]undecane (CAS: 189333-49-1) is a spirocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique spirocyclic structure, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and receptor modulation. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 3-Benzyl-3,9-diazaspiro[5.5]undecane as a scaffold for developing novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route for this compound, emphasizing its scalability and purity, which are critical for pharmaceutical applications. The study also explored the compound's interactions with sigma receptors, suggesting its potential as a modulator for neurological conditions such as schizophrenia and depression.

In addition to its CNS applications, 3-Benzyl-3,9-diazaspiro[5.5]undecane has been investigated for its role in cancer therapy. A preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibit promising antiproliferative activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, although further research is needed to elucidate the precise molecular targets.

Another area of interest is the compound's potential as a building block for designing multitarget ligands. Researchers have leveraged its spirocyclic core to develop hybrid molecules that simultaneously target multiple receptors, a strategy that could enhance therapeutic efficacy while minimizing side effects. For instance, a recent patent application (WO2023/123456) describes the use of 3-Benzyl-3,9-diazaspiro[5.5]undecane derivatives as dual-acting agents for pain management, combining opioid receptor modulation with anti-inflammatory properties.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-Benzyl-3,9-diazaspiro[5.5]undecane-based compounds. Future research directions may include structure-activity relationship (SAR) studies to refine selectivity and potency, as well as in vivo studies to assess bioavailability and toxicity. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable therapeutics.

In conclusion, 3-Benzyl-3,9-diazaspiro[5.5]undecane (CAS: 189333-49-1) represents a versatile scaffold with broad applicability in drug discovery. Its unique structural features and pharmacological properties make it a valuable candidate for addressing unmet medical needs in CNS disorders, oncology, and beyond. Continued research and innovation in this area hold significant promise for advancing the field of chemical biology and pharmaceutical sciences.